Cas no 79495-62-8 ((R)-3,6a-Dimethyl-9-[(S)-2-methyl-1-oxodecyl]-6H-furo[2,3-h]-2-benzopyran-6,8(6aH)-dione)

• Product Name: (R)-3,6a-Dimethyl-9-[(S)-2-methyl-1-oxodecyl]-6H-furo[2,3-h]-2-benzopyran-6,8(6aH)-dione
• CAS No: 79495-62-8
• MF: C₂₄H₃₀O₅
• MW: 398.492007732391
• CID: 1800213
• PubChem ID: 49864150
• Update Time: 2025-04-21

(R)-3,6a-Dimethyl-9-[(S)-2-methyl-1-oxodecyl]-6H-furo[2,3-h]-2-benzopyran-6,8(6aH)-dione Chemical and Physical Properties

Names and Identifiers

• (R)-3,6a-Dimethyl-9-[(S)-2-methyl-1-oxodecyl]-6H-furo[2,3-h]-2-benzopyran-6,8(6aH)-dione
• 79495-62-8
• CHEMBL1215535
• Deflectin 2a
• (6aR)-3,6a-Dimethyl-9-[(2S)-2-methyldecanoyl]-6H-furo[2,3-h]isochromene-6,8(6aH)-dione
• CHEBI:199943
• DTXSID401336814
• (6aR)-3,6a-dimethyl-9-[(2S)-2-methyldecanoyl]uro[2,3-h]isochromene-6,8-dione
• (6aR)-3,6a-dimethyl-9-((2S)-2-methyldecanoyl)furo(2,3-h)isochromene-6,8-dione
• (6aR)-3,6a-dimethyl-9-[(2S)-2-methyldecanoyl]furo[2,3-h]isochromene-6,8-dione

• Inchi： 1S/C24H30O5/c1-5-6-7-8-9-10-11-15(2)22(26)20-21-18-14-28-16(3)12-17(18)13-19(25)24(21,4)29-23(20)27/h12-15H,5-11H2,1-4H3/t15-,24-/m0/s1
• InChI Key： HEDXHFZUZSYLJP-OWJWWREXSA-N
• SMILES： O1C(C(C([C@@H](C)CCCCCCCC)=O)=C2C3=COC(C)=CC3=CC([C@]12C)=O)=O

Computed Properties

• Exact Mass: 398.209
• Monoisotopic Mass: 398.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7A^2
• XLogP3: 4.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Annonaceous acetogenins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Annonaceous acetogenins